Cas no 400876-68-8 (1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine)

• Product Name: 1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine
• CAS No: 400876-68-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 874507
• PubChem ID: 818480
• Update Time: 2025-07-26

1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• (1-(m-Tolyl)-1H-pyrazol-4-yl)methanamine
• [1-(3-Methylphenyl)-1H-pyrazol-4-yl]methylamine
• 1-(3-METHYLPHENYL)-1H-PYRAZOL-4-YL]METHYLAMINE
• 1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine
• 1-[1-(3-methylphenyl)-1H-pyrazol-4-yl]methanamine(SALTDATA: HCl)
• STK487787
• 1-[1-(3-METHYLPHENYL)PYRAZOL-4-YL]METHANAMINE
• ALBB-003689
• 400876-68-8
• SPECS AG-664/25098034
• [1-(3-methylphenyl)-1H-pyrazol-4-yl]methylamine hydrochloride
• AG-664/25098034
• AKOS000181282
• CS-0316013
• [1-(3-methylphenyl)pyrazol-4-yl]methanamine
• CHEMBL4586804
• DTXSID30355954
• 1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine

• MDL： MFCD03085815
• Inchi： 1S/C11H13N3/c1-9-3-2-4-11(5-9)14-8-10(6-12)7-13-14/h2-5,7-8H,6,12H2,1H3
• InChI Key： OVDUYNRSBLFGDZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CN)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 337.7±30.0 °C at 760 mmHg
• Flash Point: 158.0±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)